Cas no 1355174-72-9 (4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde)

• Product Name: 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• CAS No: 1355174-72-9
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5169371
• Update Time: 2025-06-24

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• 1-Piperazinecarboxaldehyde, 4-[3-methyl-5-(1-oxopropyl)-2-pyridinyl]-

• Inchi： 1S/C14H19N3O2/c1-3-13(19)12-8-11(2)14(15-9-12)17-6-4-16(10-18)5-7-17/h8-10H,3-7H2,1-2H3
• InChI Key： AMDXFPIOHXTGPV-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(C(=O)CC)C=C2C)CC1

Additional information on 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS No. 1355174-72-9): An Overview

4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS No. 1355174-72-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperazine class of compounds and features a unique structural arrangement that makes it an intriguing candidate for various biological and therapeutic applications.

The chemical structure of 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde consists of a piperazine ring attached to a substituted pyridine moiety. The presence of the methyl and propionyl groups on the pyridine ring imparts specific physicochemical properties that are crucial for its biological activity. These properties include solubility, stability, and the ability to interact with specific biological targets.

Recent studies have highlighted the potential of 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde in various therapeutic areas. One notable application is in the development of novel anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific cellular mechanisms, such as the mitochondrial pathway and the regulation of cell cycle progression. These findings suggest that 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde may have therapeutic potential in the treatment of various types of cancer.

The pharmacokinetic profile of 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde has also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use in drug development. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

Beyond its therapeutic applications, 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde has also been explored as a tool in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable probe for understanding the molecular mechanisms underlying various diseases. This dual role as both a therapeutic agent and a research tool underscores its significance in the broader context of biomedical science.

In conclusion, 4-(3-Methyl-5-propionyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS No. 1355174-72-9) is a multifaceted compound with a wide range of potential applications in medicine and research. Its unique chemical structure and favorable biological properties make it an exciting candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.